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Compound of Interest

Compound Name: X-Gal

Cat. No.: B013511

Introduction

X-Gal (5-bromo-4-chloro-3-indolyl-3-D-galactopyranoside) is a chromogenic substrate for the
enzyme [3-galactosidase. In molecular biology, it is extensively used in conjunction with IPTG
(isopropyl-B-D-thiogalactopyranoside) for blue-white screening. This technique allows for the
visual identification of recombinant bacteria in cloning experiments. When the lacZ gene is
intact, B-galactosidase is expressed and cleaves X-Gal, resulting in the formation of a blue
insoluble product. Insertion of a DNA fragment into the lacZ gene disrupts its expression,
leading to the formation of white colonies. Proper preparation and storage of the X-Gal stock
solution are critical for the reliability and success of blue-white screening.

Data Presentation

The following table summarizes the key quantitative data for the preparation and storage of X-
Gal stock solutions.
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Parameter Value Solvents Notes
N,N-
N Dimethylformamide )
Solubility Soluble _ Insoluble in water.
(DMF), Dimethyl
Sulfoxide (DMSO)
_ A commonly used and
Stock Solution )
) 20 mg/mL DMF or DMSO effective
Concentration )
concentration.

Storage Temperature

-20°C (Freezer)

For long-term stability.

Working
Concentration (in

media)

40 pg/mL

This is a typical final
concentration in agar

plates.

Volume for Spreading

40 pL of 20 mg/mL

stock per plate

When spreading
directly onto the
surface of pre-poured

agar plates.

Experimental Protocols

Protocol: Preparation of 20 mg/mL X-Gal Stock Solution

This protocol outlines the steps for preparing a 20 mg/mL stock solution of X-Gal.

Materials:

Vortex mixer

Calibrated scale

X-Gal powder (5-bromo-4-chloro-3-indolyl-3-D-galactopyranoside)

N,N-Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

Sterile, light-blocking microcentrifuge tubes or a vial wrapped in aluminum foil
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» Pipettes and sterile tips
Procedure:

» Weighing X-Gal: In a suitable weighing vessel, carefully weigh out the desired amount of X-
Gal powder. For example, to prepare 1 mL of a 20 mg/mL solution, weigh 20 mg of X-Gal.

o Dissolving X-Gal: Transfer the weighed X-Gal powder into a sterile, light-blocking
microcentrifuge tube or a vial wrapped in aluminum foil.

e Adding Solvent: Add the appropriate volume of DMF or DMSO to the tube. For a 20 mg/mL
solution, add 1 mL of the solvent for every 20 mg of X-Gal powder.

e Mixing: Vortex the solution until the X-Gal powder is completely dissolved. This may take a
few minutes. Gentle warming in a 37°C water bath can aid dissolution if necessary, but avoid
overheating.

» Sterilization: X-Gal solutions are typically not sterilized by autoclaving as this can cause
degradation. The solvents (DMF and DMSOQ) are inhibitory to bacterial growth, and filtration
is generally not required.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in light-
blocking microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at
-20°C.

Mandatory Visualizations

Diagram 1: Workflow for X-Gal Stock Solution Preparation
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Weigh X-Gal Powder

:

Transfer to Light-Protected Tube

:

Add DMF or DMSO

:

Vortex to Dissolve

:

Aliquot into Single-Use Tubes

:

Store at -20°C

Click to download full resolution via product page

Caption: Workflow for preparing X-Gal stock solution.

Diagram 2: Storage and Handling Guidelines for X-Gal Stock Solution
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=

Storage Conditions
“~~.__Handling Practices

Store at -20°C
Protect from Light (Use amber tubes or foil) Aliquot to Avoid Freeze-Thaw

Sterilization is Not Required

Click to download full resolution via product page

Caption: Key guidelines for storing and handling X-Gal stock solutions.

¢ To cite this document: BenchChem. [Application Notes and Protocols: Preparation and
Storage of X-Gal Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b013511#preparation-and-storage-of-x-gal-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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